Cas no 179327-06-1 ((2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophen-3-yl)(benzo[d][1,3]dioxol-5-yl)methanone)

• Product Name: (2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophen-3-yl)(benzo[d][1,3]dioxol-5-yl)methanone
• CAS No: 179327-06-1
• MF: C₁₆H₁₅NO₃S
• MW: 301.360203027725
• MDL: MFCD09859278
• CID: 2857585
• PubChem ID: 25248338
• Update Time: 2023-08-09

(2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophen-3-yl)(benzo[d][1,3]dioxol-5-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (2-amino-4,5,6,7-tetrahydrobenzo[b]thiophen-3-yl)(benzo[d][1,3]dioxol-5-yl)methanone
• SBB026066
• STK352994
• (2-Amino-4,5,6,7-tetrahydro-1-benzothien-3-yl)(1,3-benzodioxol-5-yl)methanone
• (2-amino-4,5,6,7-tetrahydro-1-benzothiophen-3-yl)(1,3-benzodioxol-5-yl)methanone
• (2-amino-4,5,6,7-tetrahydro-1-benzothiophen-3-yl)-(1,3-benzodioxol-5-yl)methanone
• 2H-benzo[d]1,3-dioxolen-5-yl 2-amino(4,5,6,7-tetrahydrobenzo[b]thiophen
• (2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophen-3-yl)(benzo[d][1,3]dioxol-5-yl)methanone

• MDL： MFCD09859278
• Inchi： 1S/C16H15NO3S/c17-16-14(10-3-1-2-4-13(10)21-16)15(18)9-5-6-11-12(7-9)20-8-19-11/h5-7H,1-4,8,17H2
• InChI Key： SBHZYFJRHHNQHT-UHFFFAOYSA-N
• SMILES： S1C(=C(C(C2=CC=C3C(=C2)OCO3)=O)C2=C1CCCC2)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 418
• XLogP3: 4.2
• Topological Polar Surface Area: 89.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 3-aroylthiophenes